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Compound of Interest

Compound Name: Ethylene glycol-(OD)2

Cat. No.: B1609830

Ethylene Glycol-(OD)2: Technical Support Center

This technical support center provides essential guidelines for the safe handling and storage of
ethylene glycol-(OD)2, tailored for research scientists and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for receiving and initially handling a new shipment of
ethylene glycol-(OD)2?

Al: Upon receipt, visually inspect the container for any signs of damage or leakage.[1] Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, before handling the container.[1] Verify that the product name and specifications on the
label match your order. It is advisable to open the container in a well-ventilated area or under a
fume hood.[1][2]

Q2: What are the optimal storage conditions for ethylene glycol-(OD)2 to ensure its stability
and purity?

A2: Ethylene glycol-(OD)2 should be stored at room temperature, away from light and
moisture.[1][3] Some suppliers may recommend storage at -20°C for long-term stability in its
pure form.[4] The container should be tightly closed to prevent the absorption of moisture, as
the compound is hygroscopic.[5]
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Q3: What personal protective equipment (PPE) is mandatory when working with ethylene
glycol-(OD)2?

A3: The following PPE is required to minimize exposure risks:

Eye Protection: Safety goggles or glasses.[1]

Hand Protection: Chemical-resistant gloves.[1]

Body Protection: A standard lab coat or protective clothing.[1]

Respiratory Protection: In situations where vapors or mists may be generated, a self-
contained breathing apparatus is recommended.[1]

Q4: What are the known chemical incompatibilities of ethylene glycol-(OD)2?

A4: Ethylene glycol-(OD)2 is incompatible with strong acids, strong bases, and strong
oxidizing agents.[1] Contact with these substances can lead to vigorous reactions. It is also
incompatible with aldehydes and aluminum.[1]

Troubleshooting Guide

Problem 1: | observe discoloration or cloudiness in my ethylene glycol-(OD)2 sample.

Solution: Discoloration or the presence of particulates may indicate contamination or
degradation. Do not use the material, as it could compromise your experimental results.
Contact the supplier for guidance and a potential replacement.

Problem 2: I've accidentally left the container of ethylene glycol-(OD)2 open for a period. Is it
still usable?

Solution: Ethylene glycol-(OD)2 is hygroscopic and will absorb moisture from the atmosphere.
[5] This can alter its physical properties and isotopic purity. Depending on the sensitivity of your
application, the material may no longer be suitable. It is recommended to use a fresh, properly
stored sample for critical experiments.

Problem 3: What is the correct procedure for cleaning up a small spill of ethylene glycol-(OD)2
in the lab?
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Solution: For a small spill, ensure the area is well-ventilated.[1] Wearing appropriate PPE,
absorb the spill with an inert material such as sand, earth, or a commercial absorbent pad.[1]
Collect the absorbed material into a suitable, closed container for disposal as hazardous waste.
[1] Wash the spill area with soap and water.[6]

Problem 4: How should | properly dispose of waste ethylene glycol-(OD)2?

Solution: Dispose of waste ethylene glycol-(OD)2 and any contaminated materials in
accordance with local, state, and federal regulations for hazardous waste.[1][6] Do not pour it
down the drain.[1]

Quantitative Data Summary

Property Value

Molecular Weight 64.08 g/mol [3][4][7]

Boiling Point 196-198 °C (lit.)[7]

Melting Point -13 °C (lit.)[7]

Density 1.148 g/mL at 25 °C[7]

Flash Point 110 °C (230 °F) - closed cup[7]

Experimental Workflow & Safety Protocol

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://chemfax.com/wp-content/uploads/2020/12/Ethylene-Glycol-SDS-Version-6-2021.pdf
https://www.benchchem.com/product/b1609830?utm_src=pdf-body
https://www.benchchem.com/product/b1609830?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://chemfax.com/wp-content/uploads/2020/12/Ethylene-Glycol-SDS-Version-6-2021.pdf
https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/ethylene-glycol-o-o-d2-dlm-3166-group
https://www.medchemexpress.com/ethylene-glycol-od-2.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/343811
https://www.sigmaaldrich.com/SG/en/product/aldrich/343811
https://www.sigmaaldrich.com/SG/en/product/aldrich/343811
https://www.sigmaaldrich.com/SG/en/product/aldrich/343811
https://www.sigmaaldrich.com/SG/en/product/aldrich/343811
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Ethylene Glycol-(OD)2: Handling & Storage Workflow
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Caption: Workflow for safe handling and storage of ethylene glycol-(OD)2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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